4-Bromo-5-fluoro-2-methoxyaniline

• IUPAC Name: 4-bromo-5-fluoro-2-methoxyaniline
• InChI: InChI=1S/C7H7BrFNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
• InChI Key: WOFOKKKWMDHLEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1N)F)Br
• Molecular Formula: C7H7BrFNO
• DSSTOX Substance ID: DTXSID90625089
• Molecular Weight: 220.04 g/mol
• CAS No.: 330794-03-1

Description

4-Bromo-5-fluoro-2-methoxyaniline is an organic compound with the molecular formula C7H7BrFNO and a molecular weight of 220.04 g/mol . This compound is part of the aniline family, characterized by the presence of an amino group attached to an aromatic ring.

Scientific Research Applications

4-Bromo-5-fluoro-2-methoxyaniline is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and protein labeling.

Medicine: It is investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: The compound is used as a laboratory reagent and in the production of specialty chemicals.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

This compound is often used as a laboratory reagent , and its specific biological targets may depend on the context of the experiment.

Mode of Action

As a laboratory reagent, it may interact with various biological targets depending on the specific experimental setup .

Biochemical Pathways

It’s worth noting that similar compounds have been used in the synthesis of potent inhibitors for various enzymes , suggesting that 4-Bromo-5-fluoro-2-methoxyaniline may also have potential applications in this area.

Pharmacokinetics

As a laboratory reagent, its bioavailability would likely depend on the specific experimental conditions .

Result of Action

Given its use as a laboratory reagent , its effects would likely depend on the specific biological targets and experimental conditions.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it should be stored in a cool place and kept tightly closed to maintain its stability . It’s also incompatible with strong oxidizing agents, strong acids, and strong bases .

Biochemical Analysis

Biochemical Properties

4-Bromo-5-fluoro-2-methoxyaniline plays a significant role in biochemical reactions, particularly in the synthesis of various organic compounds. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been used as a reagent in the synthesis of inhibitors for enzymes such as anaplastic lymphoma kinase and Rho kinase . These interactions are crucial for studying the inhibition mechanisms and developing potential therapeutic agents.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the activity of certain kinases, which are essential for cell signaling and regulation . This modulation can lead to changes in gene expression, impacting various cellular functions and metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, altering their conformation and activity. This compound has been shown to inhibit anaplastic lymphoma kinase and Rho kinase by binding to their active sites, preventing substrate access and subsequent enzymatic activity . These interactions lead to changes in gene expression and cellular responses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that it remains stable under specific storage conditions, such as keeping it in a dark place and at room temperature

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects by inhibiting specific enzymes and modulating cellular processes. At higher doses, it can cause toxic or adverse effects, such as skin irritation, eye irritation, and respiratory issues . Understanding the dosage thresholds is crucial for its safe and effective use in research and potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can influence metabolic flux and metabolite levels by modulating enzyme activity. For instance, its interaction with anaplastic lymphoma kinase and Rho kinase can affect the downstream metabolic pathways regulated by these enzymes . These interactions are essential for understanding the compound’s role in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. It can be transported across cell membranes and distributed to specific cellular compartments, affecting its localization and accumulation . These properties are crucial for its biological activity and potential therapeutic applications.

Subcellular Localization

This compound’s subcellular localization is determined by targeting signals and post-translational modifications. It can be directed to specific compartments or organelles within the cell, influencing its activity and function. Understanding its subcellular localization is essential for elucidating its mechanism of action and potential therapeutic targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-fluoro-2-methoxyaniline typically involves multiple steps. One common method starts with the nitration of 2,4-difluoronitrobenzene, followed by a reduction step to yield 4-fluoro-2-methoxyaniline. This intermediate is then subjected to bromination to produce the final compound . The reaction conditions often involve the use of methanol as a solvent and a base to facilitate the nucleophilic substitution reactions .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-fluoro-2-methoxyaniline undergoes various types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions due to the presence of electron-withdrawing groups like bromine and fluorine.

Oxidation and Reduction: It can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: The compound can undergo palladium-catalyzed coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include bases like sodium methoxide and solvents like methanol.

Oxidation: Oxidizing agents such as potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride are commonly employed.

Coupling: Palladium catalysts and boron reagents are used in coupling reactions.

Major Products

The major products formed from these reactions include various substituted anilines and biaryl compounds, depending on the specific reaction conditions and reagents used .

Comparison with Similar Compounds

Similar Compounds

4-Bromo-2-fluoro-5-methoxyaniline: Similar in structure but with different substitution patterns.

4-Bromo-2-methoxyaniline: Lacks the fluorine atom, leading to different chemical properties.

2-Bromo-5-fluoropyridine: Contains a pyridine ring instead of a benzene ring.

Uniqueness

4-Bromo-5-fluoro-2-methoxyaniline is unique due to the specific arrangement of bromine, fluorine, and methoxy groups on the aromatic ring. This unique structure imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications.

Synthesis routes and methods I

Procedure details

Sodium hydrosulfite (14.7 g, 84.4 mmol) was added to a solution of 1-bromo-2-fluoro-5-methoxy-4-nitrobenzene (9.28 g, 37.12 mmol) in ethanol (180 mL) and water (130 mL) at 80° C. in three portions. After 5 hours the organic solvent was removed and the solid in aqueous layer was collected by filtration. The solid was further washed with heptane/ethyl acetate (3:2, 400 mL). The filtrate was evaporated to give 4-bromo-5-fluoro-2-methoxyaniline (3.29 g, 40%). 1H NMR (DMSO-d6) δ 3.75 (s, 3H), 5.22 (s, 2H), 6.56 (d, J=10.68 Hz, 2H), 6.94 (d, J=6.57 Hz, 2H).

Synthesis routes and methods II

Procedure details

To a THF (20 mL) solution of 5-fluoro-2-methoxyaniline (1.76 g), a THF (30 mL) solution of pyridinium bromide perbromide (4.36 g) was added dropwise under ice-cooling, and the reaction solution was agitated for 30 minutes at room temperature. The solid which deposited from the reaction mixture was separated by filtering and the solid was washed by THF. After the obtained solid was dissolved with water and ethyl acetate, the aqueous layer was neutralized with a saturated sodium bicarbonate water, and the organic layer was partitioned. After the obtained organic layer was washed with a saturated saline solution, it was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel chromatography (elution solvent: hexane-ethyl acetate system), and 1.83 mg of the title compound was obtained.